![molecular formula C12H11N3OS B2649973 N-(pyrimidin-2-ylsulfanylmethyl)benzamide CAS No. 162331-12-6](/img/structure/B2649973.png)
N-(pyrimidin-2-ylsulfanylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(pyrimidin-2-ylsulfanylmethyl)benzamide” is a compound that belongs to the class of organic compounds known as diphenylethers . These are aromatic compounds containing two benzene rings linked to each other through an ether group . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . Numerous natural and synthetic pyrimidines are known to exist .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a solution of 4-amino-N-pyrimidin-2-yl-benzenesulfonamide was taken and cooled to 0˚C . Crude 2-ethoxy benzoylchloride was added dropwise, followed by the addition of triethylamine at the same temperature . The reaction mixture was stirred for 1 h at 0 ̊C .Molecular Structure Analysis
The geometries around the S atom are distorted from a regular tetrahedron . The structure of the molecule was investigated by X-ray crystallography .Chemical Reactions Analysis
The bimetallic metal–organic framework Fe 2 Ni-BDC is a productive heterogeneous catalyst for the amidation reaction between trans-1-nitro-phenylethylene and 2-aminopyridine to create N-(pyridin-2-yl)-benzamide under air .Scientific Research Applications
Subheading Use in Breast Cancer Diagnosis
Sigma receptors are overexpressed on breast cancer cells, and benzamides, such as N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), have shown potential in visualizing primary breast tumors in humans in vivo. The preferential binding of benzamides to sigma receptors enables the accumulation of these compounds in breast tumors, offering a non-invasive method for breast cancer diagnosis. This study indicated that P-(123)I-MBA accumulated in most breast tumors in vivo, suggesting a potential role in assessing tumor proliferation and aiding in diagnosis (Caveliers et al., 2002).
Scintigraphic Detection of Melanoma Metastases
Subheading Application in Melanoma Metastasis Imaging
Iodine-123-(S)-2-hydroxy-3-iodo-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl) methyl] benzamide ([123I]-(S)-IBZM), a radiolabeled benzamide, has been employed to detect melanoma metastases. The ectodermic origin of melanocytes and the presence of melanin in the substantia nigra provide a theoretical basis for using benzamides for melanoma imaging. The study showed that [123I]-(S)-IBZM scans allowed the detection of various melanoma metastases, including cutaneous lesions and pathologic lymph nodes, indicating the potential of benzamides as promising tracers for melanoma detection (Maffioli et al., 1994).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(pyrimidin-2-ylsulfanylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3OS/c16-11(10-5-2-1-3-6-10)15-9-17-12-13-7-4-8-14-12/h1-8H,9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIZLKSFIDMIPHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCSC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.